Cas no 45185-76-0 (Methyl 4-(1,1-dioxidothiomorpholino)benzoate)

Methyl 4-(1,1-dioxidothiomorpholino)benzoate structure
45185-76-0 structure
Product Name:Methyl 4-(1,1-dioxidothiomorpholino)benzoate
CAS No:45185-76-0
MF:C12H15NO4S
MW:269.31680226326
CID:328862
PubChem ID:2763956
Update Time:2025-04-19

Methyl 4-(1,1-dioxidothiomorpholino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(1,1-dioxidothiomorpholino)benzoate
    • methyl 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzoate
    • Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-benzenecarboxylate
    • METHYL 4-(1,1-DIOXOTHIOMORPHOLINO)BENZOATE
    • 4-(1,1-Dioxothiomorpholino)benzoic Acid Methyl Ester
    • 4-[4-(Methoxycarbonyl)phenyl]thiomorpholine 1,1-Dioxide
    • 451485-76-0
    • CHEMBL1582081
    • CS-0317759
    • methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarboxylate
    • Methyl 4-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)-benzenecarboxylate
    • M1587
    • methyl 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzoate
    • A912581
    • MLS000720483
    • D91513
    • Phthalimideacetylchloride
    • Oprea1_620883
    • A826738
    • methyl 4-(1,1-dioxo-1
    • DTXSID50377219
    • E?-thiomorpholin-4-yl)benzoate
    • methyl4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoate
    • AKOS005070406
    • SCHEMBL12551037
    • 45185-76-0
    • 4R-0669
    • BTA48576
    • HMS2699E10
    • Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)benzoate
    • methyl 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoate
    • MFCD02661674
    • SMR000335991
    • FT-0639844
    • DB-051275
    • METHYL 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZOATE
    • methyl 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzoate
    • Inchi: 1S/C12H15NO4S/c1-17-12(14)10-2-4-11(5-3-10)13-6-8-18(15,16)9-7-13/h2-5H,6-9H2,1H3
    • InChI Key: IMLAPXMJROBNSS-UHFFFAOYSA-N
    • SMILES: S1(CCN(C2C=CC(C(=O)OC)=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 269.07200
  • Monoisotopic Mass: 269.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 72.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 154-156°C
  • Boiling Point: 511.1±45.0 °C at 760 mmHg
  • Flash Point: 262.9±28.7 °C
  • Refractive Index: 1.563
  • PSA: 72.06000
  • LogP: 1.85380
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 4-(1,1-dioxidothiomorpholino)benzoate Security Information

Methyl 4-(1,1-dioxidothiomorpholino)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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